N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide

• IUPAC Name: N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide
• InChI: InChI=1S/C16H12ClN3OS/c17-12-5-1-11(2-6-12)15(21)19-13-7-3-10(4-8-13)14-9-22-16(18)20-14/h1-9H,(H2,18,20)(H,19,21)
• InChI Key: QBSYOVPDGGECIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)N)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3OS
• Molecular Weight: 329.8 g/mol

Description

N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Also known as TCB-2, this compound has been studied for its pharmacological properties and biological effects.

Mechanism of Action

N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide is a selective agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior. TCB-2 binds to the receptor and activates downstream signaling pathways, leading to changes in neuronal activity and neurotransmitter release. The exact mechanism of action of TCB-2 is still under investigation, but it is believed to involve the modulation of serotonin and glutamate neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, TCB-2 has been found to increase serotonin and dopamine release in the prefrontal cortex and striatum, respectively. TCB-2 has also been shown to increase neuronal activity in the prefrontal cortex and enhance cognitive function in rodents. In addition, TCB-2 has been found to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide has several advantages for lab experiments. It is a selective agonist of the serotonin 5-HT2A receptor, which allows for the investigation of specific receptor-mediated effects. TCB-2 is also relatively stable and can be easily synthesized and purified. However, there are also limitations to the use of TCB-2 in lab experiments. Its effects may vary depending on the species and strain of animal used, and its long-term effects are not well understood. In addition, TCB-2 has not been extensively studied in humans, and its safety and efficacy have not been established.

Future Directions

There are several future directions for the study of N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide. One area of research is the development of novel compounds based on the TCB-2 scaffold with improved pharmacological properties. Another direction is the investigation of the long-term effects of TCB-2 on neuronal function and behavior. Additionally, the use of TCB-2 in human studies may provide further insight into its potential therapeutic applications. Finally, the study of TCB-2 in conjunction with other compounds may lead to the development of new treatments for psychiatric disorders.

Synthesis Methods

The synthesis of N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide involves the condensation reaction between 4-chlorobenzoic acid and 2-aminothiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-4-chlorobenzamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, TCB-2 has been used as a research tool to study the function of serotonin receptors and their role in the regulation of mood, cognition, and behavior. In pharmacology, TCB-2 has been investigated as a potential therapeutic agent for the treatment of psychiatric disorders such as depression and anxiety. In medicinal chemistry, TCB-2 has been used as a scaffold for the development of novel compounds with improved pharmacological properties.